Methyl 4-[3-(4-ethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-amido]benzoate

• IUPAC Name: methyl 4-[[1-(4-ethoxyphenyl)-2,6-dioxo-1,3-diazinane-5-carbonyl]amino]benzoate
• InChI: InChI=1S/C21H21N3O6/c1-3-30-16-10-8-15(9-11-16)24-19(26)17(12-22-21(24)28)18(25)23-14-6-4-13(5-7-14)20(27)29-2/h4-11,17H,3,12H2,1-2H3,(H,22,28)(H,23,25)
• InChI Key: JQHKCMDXCHDMJK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)C(CNC2=O)C(=O)NC3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C21H21N3O6
• Molecular Weight: 411.4 g/mol

Description

“Methyl 4-[3-(4-ethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-amido]benzoate” is a complex organic compound. Unfortunately, there is limited information available about this specific compound.

Molecular Structure Analysis

The molecular structure of a compound provides information about the arrangement of atoms within the molecule. Unfortunately, the specific molecular structure analysis for “Methyl 4-[3-(4-ethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-amido]benzoate” is not available in the sources I have access to.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its molecular structure and the conditions under which it is reacted. Without specific information about the compound’s structure and the reaction conditions, it’s difficult to predict the exact reactions.

Scientific Research Applications

Synthesis and Structural Analysis

One study focused on the synthesis and characterization of this compound, examining its structural properties through single crystal X-ray diffraction analysis. The investigation revealed issues of disorder within the methoxycarbonyl group, displaying two independent molecules in the asymmetric unit with slight differences in the mutual orientation of their aryltriazenyl groups. This study provides foundational knowledge on the molecular structure, aiding further research and application in material science and medicinal chemistry (Moser, Bertolasi, & Vaughan, 2005).

Antimicrobial Activities

Another research avenue involves the derivative compounds of "Methyl 4-[3-(4-ethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-amido]benzoate" for potential antimicrobial applications. One study synthesized novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives and tested them for antimicrobial activities. Some derivatives showed good or moderate activities against various microorganisms, indicating potential for developing new antimicrobial agents (Bektaş et al., 2007).

Antiviral and Anti-Inflammatory Properties

Research into novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone demonstrated anti-inflammatory and analgesic activities. These compounds were evaluated for their potential as COX-1/COX-2 inhibitors, with some showing significant inhibitory activity and promising as anti-inflammatory agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Advanced Material Synthesis

The compound and its derivatives have also been utilized in the synthesis of advanced materials, such as aromatic polyimides. These materials exhibit desirable properties like solubility in organic solvents and high thermal stability, making them suitable for various applications in the electronics and aerospace industries (Butt et al., 2005).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other compounds or systems. This information is typically determined through experimental studies. Unfortunately, the mechanism of action for this specific compound is not available in the sources I have access to.

Safety and Hazards

Safety data sheets provide information about the potential hazards of a compound, as well as safety precautions for handling and storing the compound. Unfortunately, the safety data sheet for this specific compound is not available in the sources I have access to.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. Without specific information about these aspects, it’s difficult to predict the future directions for this compound.